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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B7766034 Get Quote

An In-Depth Technical Guide to 1-Dodecene for Researchers and Scientists

This technical guide provides comprehensive information on 1-dodecene, a significant alpha-

olefin used in various research and industrial applications. The following sections detail its

fundamental properties, a key synthetic protocol involving its use, and visual representations of

the chemical processes.

Core Identification and Properties
1-Dodecene is an alkene with the chemical formula C₁₂H₂₄, characterized by a twelve-carbon

chain with a double bond at the primary or alpha position.[1] This structural feature enhances

its reactivity, making it a valuable intermediate in chemical synthesis.[1]

Chemical Identity
CAS Number: 112-41-4[1][2][3][4]

Molecular Formula: C₁₂H₂₄[2][4][5][6]

Physicochemical Data
The following table summarizes the key quantitative properties of 1-dodecene.
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Property Value

Molecular Weight 168.32 g/mol [2][4][6]

Appearance Colorless liquid with a mild, pleasant odor[1][2]

Density 0.7584 g/cm³[1]

Melting Point -35.2 °C[1]

Boiling Point 213.8 °C[1]

Flash Point 77 °C (171 °F)[1]

Solubility
Insoluble in water; soluble in ethanol, ethyl

ether, and acetone[1][2]

Vapor Pressure 0.159 mmHg @ 25 °C

Refractive Index 1.4300 @ 20 °C[2]

Role in Organic Synthesis
While not typically involved in biological signaling pathways itself, 1-dodecene is a crucial

building block in organic synthesis, a field vital to drug development and materials science. Its

terminal double bond allows for a variety of addition reactions, making it a versatile precursor

for producing detergents, lubricants, and polymers.[1][5] A prominent application is in alkylation

reactions, such as the Friedel-Crafts alkylation of aromatic compounds.

Experimental Protocol: Alkylation of Benzene with
1-Dodecene
This section details a representative experimental protocol for the liquid-phase alkylation of

benzene with 1-dodecene, a process used to produce linear alkylbenzenes, which are

precursors to surfactants. The methodology is based on studies using non-zeolitic catalysts like

clay-supported heteropolyacids.[7]

Materials and Equipment
Reactants: Benzene (excess), 1-Dodecene
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Catalyst: 20% Dodecatungstophosphoric acid (DTP) on Montmorillonite K-10 clay (20%

DTP/K-10)[7]

Equipment: High-pressure autoclave with a stirrer, heating mantle, temperature controller,

and sampling port.

Procedure
Catalyst Preparation: Prepare the 20% DTP/K-10 catalyst by impregnating Montmorillonite

K-10 clay with a solution of dodecatungstophosphoric acid, followed by drying and

calcination.

Reaction Setup: Charge the autoclave with benzene and 1-dodecene. A typical molar ratio

for maximizing mono-alkylation is 10:1 (benzene:1-dodecene).[7]

Catalyst Addition: Add the 20% DTP/K-10 catalyst to the reaction mixture. A typical catalyst

loading is 0.05 g/cm³.[7]

Reaction Conditions: Seal the autoclave and begin stirring at a high rate (e.g., 1000 rpm) to

ensure a uniform mixture.[7] Heat the reaction mixture to the desired temperature (e.g., 150

°C).[7]

Monitoring: Monitor the reaction progress by taking samples at regular intervals and

analyzing them using gas chromatography (GC) to determine the conversion of 1-dodecene
and the selectivity for different phenyldodecane isomers.

Product Isolation: After the desired reaction time (e.g., 4 hours), cool the reactor,

depressurize, and filter the mixture to remove the solid catalyst. The liquid product can then

be purified by distillation to separate the desired linear phenyldodecane products from

unreacted benzene and any byproducts.

Visualizing the Process
The following diagrams illustrate the chemical reaction pathway and the experimental workflow

described above.
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Caption: Reaction pathway for the alkylation of benzene with 1-dodecene.
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Caption: Experimental workflow for the synthesis of linear phenyldodecane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b7766034?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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